1-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone

• IUPAC Name: 1-(4-bromophenyl)-2-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C16H10BrClN2O2S/c17-12-5-1-10(2-6-12)14(21)9-23-16-20-19-15(22-16)11-3-7-13(18)8-4-11/h1-8H,9H2
• InChI Key: XHVFXJFEODOIHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)Br)Cl
• Molecular Formula: C16H10BrClN2O2S
• Molecular Weight: 409.7 g/mol

Description

1-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone is a chemical compound that has been widely studied for its potential applications in scientific research. It is a thioether derivative of 1,3,4-oxadiazole and has been found to possess a range of interesting properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 1-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or proteins, or as a modulator of cellular signaling pathways.
Biochemical and Physiological Effects:
1-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone has been found to possess a range of interesting biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties, among others.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone in lab experiments is its ability to selectively target certain enzymes or proteins. This makes it a valuable tool for studying the function of these molecules in various biological processes. However, one limitation of using this compound is that it may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving 1-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone. Some possible areas of investigation include:
1. Further studies of the compound's mechanism of action, including identification of its specific targets and pathways.
2. Investigation of the compound's potential therapeutic applications, including its anti-inflammatory, antioxidant, and anti-cancer properties.
3. Development of new derivatives of the compound with improved selectivity, potency, and pharmacokinetic properties.
4. Exploration of the compound's potential applications in other areas of research, such as neuroscience and infectious disease.
In conclusion, 1-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone is a valuable tool for scientific research due to its unique properties and potential applications. Further studies in this area are likely to yield important insights into the function of biological molecules and the development of new therapeutic agents.

Synthesis Methods

The synthesis of 1-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone involves the reaction of 4-bromobenzaldehyde with thiosemicarbazide to form the corresponding thiosemicarbazone. This is then reacted with 4-chlorophenyl isocyanate to form the desired compound.

Scientific Research Applications

1-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone has been extensively studied for its potential applications in scientific research. It has been found to possess a range of interesting properties that make it a valuable tool for researchers in various fields.